Cas no 2140084-26-8 (4-(2-methyl-1,3-thiazol-5-yl)methylpyrrolidin-3-ol)

• Product Name: 4-(2-methyl-1,3-thiazol-5-yl)methylpyrrolidin-3-ol
• CAS No: 2140084-26-8
• MF: C₉H₁₄N₂OS
• MW: 198.285260677338
• CID: 5834855
• PubChem ID: 165597512
• Update Time: 2025-05-24

4-(2-methyl-1,3-thiazol-5-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-1,3-thiazol-5-yl)methylpyrrolidin-3-ol
• EN300-1625806
• 4-[(2-methyl-1,3-thiazol-5-yl)methyl]pyrrolidin-3-ol
• 2140084-26-8

• Inchi： 1S/C9H14N2OS/c1-6-11-4-8(13-6)2-7-3-10-5-9(7)12/h4,7,9-10,12H,2-3,5H2,1H3
• InChI Key： XWZBKVCDGGKMEK-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1CC1CNCC1O

Computed Properties

• Exact Mass: 198.08268425g/mol
• Monoisotopic Mass: 198.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.4Ų

Additional information on 4-(2-methyl-1,3-thiazol-5-yl)methylpyrrolidin-3-ol

Comprehensive Overview of 4-(2-methyl-1,3-thiazol-5-yl)methylpyrrolidin-3-ol (CAS No. 2140084-26-8)

4-(2-methyl-1,3-thiazol-5-yl)methylpyrrolidin-3-ol (CAS No. 2140084-26-8) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a pyrrolidin-3-ol core linked to a 2-methyl-1,3-thiazol-5-yl moiety, which contributes to its potential biological activity. Researchers are particularly interested in its applications as a building block for drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's molecular structure offers versatility in synthetic chemistry, making it a valuable intermediate for designing novel small-molecule drugs. Its thiazole ring is known for enhancing metabolic stability and binding affinity, while the hydroxyl group on the pyrrolidine ring provides a site for further derivatization. These features align with current trends in precision medicine and targeted therapy, where researchers seek compounds with optimized pharmacokinetic properties.

In recent years, the demand for heterocyclic compounds like 4-(2-methyl-1,3-thiazol-5-yl)methylpyrrolidin-3-ol has surged due to their role in addressing neurodegenerative diseases and inflammatory disorders. Public interest in cognitive health and anti-aging research has further driven exploration into similar structures. Frequently searched terms such as "thiazole derivatives in medicine" and "pyrrolidine-based drug design" reflect this growing curiosity.

From a synthetic perspective, the compound's CAS No. 2140084-26-8 serves as a critical identifier for procurement and regulatory compliance. Laboratories prioritize high-purity batches to ensure reproducibility in studies investigating its mechanism of action. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to validate its chemical profile, a topic often queried in scientific forums.

Beyond pharmaceutical applications, 4-(2-methyl-1,3-thiazol-5-yl)methylpyrrolidin-3-ol has sparked interest in material science due to its potential as a ligand in catalytic systems. This interdisciplinary relevance underscores its importance in both academic research and industrial innovation, resonating with trending discussions on sustainable chemistry.

As the scientific community continues to explore structure-activity relationships (SAR), this compound remains a focal point for medicinal chemists. Its balanced lipophilicity and hydrogen-bonding capacity make it a promising candidate for optimizing blood-brain barrier permeability—a key consideration in CNS drug development strategies.

In conclusion, 4-(2-methyl-1,3-thiazol-5-yl)methylpyrrolidin-3-ol represents a compelling case study in modern drug discovery. Its dual functionality and scaffold diversity address pressing challenges in therapeutic innovation, while its synthetic accessibility ensures broad utility across research domains. For those investigating bioactive heterocycles or neuropharmacology, this compound offers a rich avenue for exploration.